Cas no 89569-99-3 (1,2,4-Triazin-5(4H)-one, 6-cycloheptyl-3-(dimethylamino)-4-methyl-)

• Product name: 1,2,4-Triazin-5(4H)-one, 6-cycloheptyl-3-(dimethylamino)-4-methyl-
• CAS No: 89569-99-3
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 596108
• PubChem ID: 13268201

1,2,4-Triazin-5(4H)-one, 6-cycloheptyl-3-(dimethylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(4H)-one, 6-cycloheptyl-3-(dimethylamino)-4-methyl-
• 6-cycloheptyl-3-(dimethylamino)-4-methyl-1,2,4-triazin-5-one
• DTXSID40533362
• 89569-99-3
• 6-Cycloheptyl-3-(dimethylamino)-4-methyl-1,2,4-triazin-5(4H)-one

• Inchi： InChI=1S/C13H22N4O/c1-16(2)13-15-14-11(12(18)17(13)3)10-8-6-4-5-7-9-10/h10H,4-9H2,1-3H3
• InChI Key： WQJPAYXKVNEKRU-UHFFFAOYSA-N
• SMILES： CN1C(=O)C(=NN=C1N(C)C)C2CCCCCC2

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.3Ų